5-(4-chlorobenzylidene)-3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-chlorophenyl)methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H14ClNO2S2/c1-18-8-2-7-16-13(17)12(20-14(16)19)9-10-3-5-11(15)6-4-10/h3-6,9H,2,7-8H2,1H3/b12-9-
• InChI Key: SYNXTXRNPBVZBH-XFXZXTDPSA-N
• Canonical SMILES: COCCCN1C(=O)C(=CC2=CC=C(C=C2)Cl)SC1=S
• Isomeric SMILES: COCCCN1C(=O)/C(=C/C2=CC=C(C=C2)Cl)/SC1=S
• Molecular Formula: C14H14ClNO2S2
• Molecular Weight: 327.9 g/mol

Description

5-(4-chlorobenzylidene)-3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one, commonly known as CBPT, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CBPT belongs to the class of thiazolidinones, which are known for their diverse biological activities such as anti-inflammatory, anti-tumor, and anti-bacterial properties.

Scientific Research Applications

CBPT has been extensively studied for its potential therapeutic applications. One of the major areas of research is its anti-cancer properties. CBPT has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. It exerts its anti-cancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing the expression of cancer-promoting genes.
Another area of research is its anti-inflammatory properties. CBPT has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the pathogenesis of various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Mechanism of Action

The exact mechanism of action of CBPT is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways. CBPT has been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of immune and inflammatory responses. It also inhibits the activation of MAPKs, which are involved in the regulation of cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
CBPT has been shown to exert various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as COX-2 and MMP-9, which are involved in the regulation of inflammation and cancer progression. CBPT also induces the expression of various tumor suppressor genes such as p53 and p21, which play a crucial role in the regulation of cell cycle and apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of CBPT is its broad-spectrum anti-cancer activity. It has been shown to inhibit the growth of various cancer cell lines, which makes it a potential candidate for the development of anti-cancer drugs. However, one of the limitations of CBPT is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on CBPT. One of the major areas of research is the development of CBPT-based anti-cancer drugs. Various studies have shown that CBPT has potent anti-cancer activity, and its derivatives can be developed as potential anti-cancer drugs. Another area of research is the optimization of the synthesis method to improve the yield and purity of CBPT. The development of novel drug delivery systems can also be explored to overcome the low solubility of CBPT. Furthermore, the mechanism of action of CBPT can be further elucidated to better understand its biological effects.